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Introduction
Velmupressin is a potent and selective peptide agonist of the vasopressin V2 receptor (V2R),

a G-protein coupled receptor that plays a critical role in regulating renal water reabsorption.[1]

Its high affinity and selectivity for the V2R make it an invaluable tool for investigating the

molecular mechanisms underlying water balance and for the development of novel

therapeutics for disorders such as nocturnal polyuria and diabetes insipidus.

In the kidney, the binding of Velmupressin to the V2R on the basolateral membrane of

principal cells in the collecting ducts initiates a signaling cascade. This cascade primarily

involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates

aquaporin-2 (AQP2) water channels. This phosphorylation promotes the translocation of AQP2-

containing vesicles to the apical membrane, increasing water permeability and facilitating water

reabsorption from the tubular fluid back into the bloodstream.[2][3]

These application notes provide detailed protocols for utilizing Velmupressin in both in vivo

and in vitro models to study renal water reabsorption, along with representative data presented

in a clear, tabular format.
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The binding of Velmupressin to the V2 receptor initiates a well-characterized signaling

cascade that culminates in the insertion of aquaporin-2 water channels into the apical

membrane of collecting duct principal cells.
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Experimental Setup

Treatment

Sample Collection & Analysis

Data Analysis

Acclimatize Rats
(Sprague-Dawley, male, 250-300g)

House in Metabolic Cages

Water Load
(gavage, 3% body weight)

Administer Velmupressin
(IV or SC, various doses)

Collect Urine
(hourly for 4-6 hours)

Collect Blood Sample
(optional, for plasma osmolality)

Measure Urine Volume Measure Urine Osmolality
(osmometer)

Analyze Data
(Dose-response curves)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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